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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Isoquinoline
Scaffold

The isoquinoline core, a bicyclic aromatic heterocycle, is a privileged scaffold in medicinal
chemistry and natural product synthesis.[1] Its derivatives exhibit a remarkable breadth of
biological activities, including but not limited to anticancer, antimicrobial, anti-inflammatory, and
neuroprotective properties. This guide focuses on a specific, less-explored derivative, 8-
Ethylisoquinoline, providing a comprehensive technical overview of its chemical structure, a
plausible synthetic route, and its potential significance in the landscape of drug discovery.

PART 1: Chemical Structure and Molecular
Properties of 8-Ethylisoquinoline
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8-Ethylisoquinoline is a derivative of isoquinoline with an ethyl substituent at the 8-position of
the bicyclic ring system. This substitution influences the molecule's steric and electronic
properties, which in turn can modulate its biological activity and pharmacokinetic profile.

Chemical Structure

The chemical structure of 8-Ethylisoquinoline is characterized by a benzene ring fused to a
pyridine ring, with an ethyl group attached to the carbon atom at position 8.

Table 1: Key Physicochemical Properties of 8-Ethylisoquinoline

Property Value Source
Molecular Formula Ci11H11N Calculated
Molecular Weight 157.21 g/mol Calculated
Canonical SMILES CCC1=CC=CC2=C1C=CN=C2 Predicted
InChl Key Predicted to be unique Predicted

PART 2: Synthesis and Characterization

Due to the limited availability of direct experimental data for 8-Ethylisoquinoline, a robust and
well-established synthetic methodology for isoquinoline derivatives, the Bischler-Napieralski
reaction, is proposed. This method involves the cyclization of a B-phenylethylamine precursor.

Proposed Synthetic Pathway: Bischler-Napieralski
Reaction

The synthesis of 8-Ethylisoquinoline can be envisioned to proceed through a two-step
sequence starting from 2-ethylphenethylamine.
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Figure 1: Proposed Synthesis of 8-Ethylisoquinoline

Step 1: Amide Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b034790/docs#an-in-depth-technical-
guide-to-8-ethylisoquinoline-structure-synthesis-and-potential-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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